Cas no 97872-29-2 (2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide)

• Product name: 2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide
• CAS No: 97872-29-2
• MF: C₁₈H₁₆Cl₂N₂O₂
• MW: 363.237842559814
• CID: 1989552
• PubChem ID: 178995

2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide
• DTXSID10243325
• 97872-29-2
• 1,2-Benzisoxazole-3-acetamide, alpha,alpha-dichloro-N-(1-methyl-1-phenylethyl)-

• Inchi： InChI=1S/C18H16Cl2N2O2/c1-17(2,12-8-4-3-5-9-12)21-16(23)18(19,20)15-13-10-6-7-11-14(13)24-22-15/h3-11H,1-2H3,(H,21,23)
• InChI Key： QSPQEFSNDWOGFC-UHFFFAOYSA-N
• SMILES： CC(C)(C1=CC=CC=C1)NC(=O)C(C2=NOC3=CC=CC=C32)(Cl)Cl

Computed Properties

• Exact Mass: 362.059
• Monoisotopic Mass: 362.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: 4.3

Experimental Properties

• Density: 1.33
• Boiling Point: 546.6°C at 760 mmHg
• Flash Point: 284.4°C
• Refractive Index: 1.611